Cas no 1892953-71-7 (2-(4-(Trifluoromethyl)phenoxy)thiazole-5-carboxylic acid)

• Product Name: 2-(4-(Trifluoromethyl)phenoxy)thiazole-5-carboxylic acid
• CAS No: 1892953-71-7
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 5141152
• PubChem ID: 117190385
• Update Time: 2024-11-05

2-(4-(Trifluoromethyl)phenoxy)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[4-(trifluoromethyl)phenoxy]-
• 2-(4-(Trifluoromethyl)phenoxy)thiazole-5-carboxylic acid
• 1892953-71-7
• MFCD34706133
• 2-[4-(trifluoromethyl)phenoxy]-1,3-thiazole-5-carboxylic acid
• F73980

• Inchi： 1S/C11H6F3NO3S/c12-11(13,14)6-1-3-7(4-2-6)18-10-15-5-8(19-10)9(16)17/h1-5H,(H,16,17)
• InChI Key： UKJWGJKGSJHDKZ-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1OC1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 289.00204871g/mol
• Monoisotopic Mass: 289.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.7Ų